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Compound of Interest

Compound Name: A-317491 sodium salt hydrate

Cat. No.: B1149999 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and efficient

handling of laboratory chemicals is paramount. This document provides immediate, essential

safety and logistical information for A-317491 sodium salt hydrate, a potent and selective

non-nucleotide antagonist of P2X3 and P2X2/3 receptors. The following procedural guidance is

designed to answer specific operational questions, fostering a secure and productive research

environment.

Personal Protective Equipment (PPE)
While A-317491 sodium salt hydrate is not classified as a hazardous substance, adherence

to standard laboratory safety protocols is crucial to minimize exposure and ensure personnel

safety. The following table summarizes the recommended personal protective equipment.[1]
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Equipment Specification Purpose

Eye Protection
Safety glasses with side

shields or goggles

Protects eyes from accidental

splashes or aerosolized

powder.

Hand Protection Nitrile or latex gloves
Prevents direct skin contact

with the compound.

Respiratory Protection
Type N95 (US) or equivalent

respirator

Recommended when handling

the powder outside of a

ventilated enclosure to prevent

inhalation.

Body Protection Standard laboratory coat
Protects skin and clothing from

contamination.

Operational Plan: Step-by-Step Handling and
Storage
Proper handling and storage are critical for maintaining the integrity of A-317491 sodium salt
hydrate and ensuring a safe laboratory environment.

Receiving and Inspection:

Upon receipt, visually inspect the container for any signs of damage or leakage.

Verify that the product name and specifications on the label match the order.

Don the appropriate PPE (lab coat, gloves, and eye protection) before handling the

container.

Storage:

Store the container in a cool, dry, and well-ventilated area.

Keep the container tightly closed to prevent moisture absorption and contamination.
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Store away from incompatible materials, such as strong oxidizing agents.

Dispensing and Use:

Handle the powder in a well-ventilated area or a chemical fume hood to minimize inhalation

risk.

When weighing or transferring the powder, use a respirator (N95 or equivalent) if not working

in a fume hood.

Avoid creating dust. Use appropriate tools for handling the solid.

After handling, wash hands thoroughly with soap and water.

Spill Cleanup:

In the event of a small spill, wear your full recommended PPE.

Gently sweep the spilled solid material, avoiding dust generation.

Collect the swept material into a suitable, labeled container for disposal.

Clean the spill area with a damp cloth or paper towel.

Place all cleanup materials in the designated waste container.

Disposal Plan
As A-317491 sodium salt hydrate is not classified as a hazardous substance, disposal should

follow institutional and local guidelines for non-hazardous chemical waste.
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Step Procedure Rationale

1. Waste Collection

Collect waste A-317491

sodium salt hydrate and any

contaminated disposable

materials (e.g., weigh boats,

gloves, paper towels) in a

designated, sealed, and clearly

labeled waste container.

To prevent accidental use and

ensure proper identification of

the waste stream.

2. Consultation

Consult your institution's

Environmental Health and

Safety (EHS) office or

equivalent department for

specific disposal guidelines for

non-hazardous chemical

waste.

Local regulations and

institutional policies may have

specific requirements.

3. Disposal Route

Based on institutional

guidance, dispose of the

sealed waste container in the

appropriate non-hazardous

laboratory waste stream. This

may include disposal in the

regular trash if permitted.

Ensures compliance with all

applicable waste disposal

regulations.

4. Documentation

Maintain a record of the

disposal, including the date,

quantity, and method of

disposal, as per laboratory and

institutional protocols.

Provides a clear audit trail for

waste management.

Workflow for Handling A-317491 Sodium Salt
Hydrate
The following diagram illustrates the logical workflow for the safe handling of A-317491 sodium
salt hydrate from receipt to disposal.
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Caption: Workflow for safe handling of A-317491 sodium salt hydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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